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Get Quote

Executive Summary
N,1-Dimethyl-1H-pyrazole-3-sulfonamide (CAS: 1263275-30-4) is a highly specialized

heterocyclic building block extensively utilized in medicinal chemistry and rational drug

design[1]. By combining the electron-rich pyrazole core with a sulfonamide moiety, this

compound serves as a privileged pharmacophore. Pyrazole-sulfonamide hybrids are renowned

for their potent biological activities, functioning as selective inhibitors of metalloenzymes such

as Carbonic Anhydrase (CA) and cyclooxygenase (e.g., COX-2/5-LOX dual inhibition)[2][3].

This technical whitepaper synthesizes its physicochemical properties, rigorous safety data

(SDS) protocols, and validated experimental workflows for researchers and drug development

professionals.

Structural Logic & Physicochemical Profiling
The molecular architecture of N,1-Dimethyl-1H-pyrazole-3-sulfonamide (C5H9N3O2S) is not

arbitrary; it is designed for precise target engagement and optimized pharmacokinetics[1][4].

The Sulfonamide Moiety (-SO2NH-): This functional group is the primary pharmacophore

responsible for coordinating with the active site zinc (Zn2+) ion in Carbonic Anhydrase
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isoenzymes (e.g., hCA I and hCA II)[2][5]. The sulfonamide acts as a transition state analog,

displacing the zinc-bound water molecule critical for enzyme catalysis, leading to potent

nanomolar inhibition[5].

The Pyrazole Core: The nitrogen-rich aromatic ring provides vital hydrogen-bonding acceptor

and donor sites. It enhances the compound's metabolic stability compared to standard

phenyl rings and acts as a bioisostere in anti-inflammatory drug design[6].

N,1-Dimethylation: The addition of methyl groups at the N and 1-positions sterically restricts

the conformation of the molecule and increases its lipophilicity (LogP). This structural

causality is crucial for improving cellular permeability and preventing off-target promiscuity

often seen in unsubstituted pyrazoles[7].

Safety Data & Hazard Assessment (SDS Core)
Handling N,1-Dimethyl-1H-pyrazole-3-sulfonamide requires strict adherence to Globally

Harmonized System (GHS) protocols[8]. While not acutely lethal, the compound is a known

irritant and must be handled within a localized exhaust ventilation hood[9].

Hazard Classification:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation[8].

Precautionary Directives:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray[8].

P280: Wear protective gloves/protective clothing/eye protection/face protection[8].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[8].
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Exposure to N,1-Dimethyl-1H-
pyrazole-3-sulfonamide

Skin Contact
(H315)

Eye Contact
(H319)

Inhalation
(H335)

Wash with soap & water
Remove contaminated clothing

Rinse cautiously with water
for 15 minutes

Move to fresh air
Rest in position comfortable

Seek Medical Attention
if irritation persists

Click to download full resolution via product page

Emergency response workflow for exposure to N,1-Dimethyl-1H-pyrazole-3-sulfonamide.

Experimental Workflows & Validation Protocols
To ensure reproducibility and scientific integrity, the following self-validating protocols must be

utilized when preparing N,1-Dimethyl-1H-pyrazole-3-sulfonamide for in vitro assays (e.g.,

enzyme inhibition or cell viability assays)[2][7].

Protocol 1: Preparation of 10 mM Master Stock Solution
Causality: Pyrazole sulfonamides exhibit poor aqueous solubility but high solubility in polar

aprotic solvents. Dimethyl sulfoxide (DMSO) is mandated to ensure complete dissolution

without degrading the sulfonamide bond.

Weighing: Accurately weigh 1.75 mg of N,1-Dimethyl-1H-pyrazole-3-sulfonamide (MW:

175.21 g/mol ) using an analytical balance inside a fume hood.

Dissolution: Add 1.0 mL of LC-MS grade, anhydrous DMSO to the vial.

Agitation: Vortex the solution for 60 seconds. If particulates remain, sonicate in a water bath

at 25°C for 5 minutes.
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Self-Validation Check: The solution must be optically clear. Any turbidity indicates

incomplete dissolution, requiring further sonication to prevent inaccurate downstream

dosing.

Storage: Aliquot into 50 µL volumes in amber microcentrifuge tubes to prevent

photodegradation. Store at -20°C.

Protocol 2: In Vitro Carbonic Anhydrase (CA) Inhibition
Assay Setup
Causality: To evaluate the binding affinity (Ki) of the compound, it must be introduced to purified

hCA I or hCA II in a controlled buffer system that mimics physiological pH, ensuring the

sulfonamide group is properly ionized for zinc coordination[2][5].

Buffer Preparation: Prepare a 50 mM HEPES buffer at pH 7.4, containing 50 mM Na2SO4 to

maintain ionic strength.

Serial Dilution: Dilute the 10 mM DMSO stock into the HEPES buffer to create a

concentration gradient (0.1 nM to 100 µM).

Critical: Ensure the final DMSO concentration in the assay well does not exceed 1% (v/v)

to prevent solvent-induced enzyme denaturation.

Incubation: Incubate the compound with the purified CA enzyme for 15 minutes at 25°C to

allow for thermodynamic equilibrium of the competitive binding at the active site[5].

Substrate Addition: Initiate the reaction by adding the substrate (e.g., 4-nitrophenyl acetate)

and monitor esterase activity via spectrophotometry at 348 nm[2].

Mechanistic Pathway
The primary utility of this compound lies in its ability to modulate pathological pathways via

competitive enzyme inhibition[3][6].

N,1-Dimethyl-1H-pyrazole-
3-sulfonamide

Metalloenzyme
(e.g., Carbonic Anhydrase)

 Binds Competitive Binding
(Zinc Coordination)

Enzyme Inhibition &
Pathological Modulation
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Mechanistic pathway of pyrazole sulfonamides targeting metalloenzymes like Carbonic

Anhydrase.

Quantitative Data Summary
The following tables summarize the critical physicochemical and safety parameters required for

laboratory handling and experimental design[8][10].

Table 1: Physicochemical Properties

Parameter Value

Chemical Name N,1-Dimethyl-1H-pyrazole-3-sulfonamide

CAS Number 1263275-30-4

Molecular Formula C5H9N3O2S

Molecular Weight 175.21 g/mol

SMILES Code O=S(C1=NN(C)C=C1)(NC)=O

Purity Standard ≥ 95% (Typical commercial specification)

Table 2: Hazard & Safety Thresholds

GHS Parameter Code / Description

Signal Word Warning

Acute Toxicity (Oral) H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage H319: Causes serious eye irritation

STOT (Single Exposure) H335: May cause respiratory irritation

Storage Temperature
Room temperature (dry) or -20°C for long-term

solution stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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